Cas no 115941-55-4 (Adenosine,2'-bromo-2',3'-dideoxy- (9CI))
115941-55-4 structure
Product Name:Adenosine,2'-bromo-2',3'-dideoxy- (9CI)
CAS No:115941-55-4
MF:C10H12BrN5O2
MW:314.138580322266
CID:178839
PubChem ID:451874
Update Time:2025-04-19
Adenosine,2'-bromo-2',3'-dideoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,2'-bromo-2',3'-dideoxy- (9CI)
- [(2S,4R,5R)-5-(6-aminopurin-9-yl)-4-bromooxolan-2-yl]methanol
- Adenosine, 2'-bromo-2',3'-dideoxy-
- [(2S,4R,5R)-5-(6-aminopurin-9-yl)-4-bromo-tetrahydrofuran-2-yl]methanol
- ((2S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-bromotetrahydrofuran-2-yl)methanol
- 115941-55-4
- 2'-BrddA erythro
- 2'-Bromo-2',3'-dideoxyadenosine erythro
- DTXSID30151236
-
- Inchi: 1S/C10H12BrN5O2/c11-6-1-5(2-17)18-10(6)16-4-15-7-8(12)13-3-14-9(7)16/h3-6,10,17H,1-2H2,(H2,12,13,14)/t5-,6+,10+/m0/s1
- InChI Key: FPZFSLXDWDTIOO-BAJZRUMYSA-N
- SMILES: Br[C@@H]1C[C@@H](CO)O[C@H]1N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 313.01756
- Monoisotopic Mass: 313.01744g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 99.1Ų
Experimental Properties
- PSA: 99.08
Adenosine,2'-bromo-2',3'-dideoxy- (9CI) Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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